Cas no 1541591-44-9 (1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1541591-44-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5964820
• PubChem ID: 82598224
• Update Time: 2025-05-21

1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1541591-44-9
• EN300-799849
• 1-(4-methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one
• 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C7H10N2OS/c1-5-4-11-7(9-5)6(10)3-8-2/h4,8H,3H2,1-2H3
• InChI Key： DKJANDKPXMMPKY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CNC)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one

1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one

The compound 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1541591-44-9) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique structure, which combines a thiazole ring system with a methylamino group and a ketone functional group. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the methylamino group introduces additional reactivity and functional diversity to the molecule.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The methylamino group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the ketone functional group provides opportunities for further chemical modifications, enabling the synthesis of more complex structures with tailored biological activities.

The synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one involves a multi-step process that typically includes the formation of the thiazole ring followed by subsequent functionalization. Researchers have explored various methodologies to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic approaches. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with cellular receptors has been investigated, providing insights into its mechanism of action and therapeutic potential.

Another area of interest is the use of this compound as a building block for constructing more complex molecules. Its modular structure allows for easy substitution at various positions on the thiazole ring and the ketone group, enabling chemists to design molecules with specific biological activities. This flexibility has led to its use in combinatorial chemistry libraries and high-throughput screening campaigns.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicity of this compound. Initial findings indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe handling and disposal.

In conclusion, 1-(4-Methyl-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1541591-44-9) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and material science.